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Compound of Interest

Compound Name: Ibuzatrelvir

Cat. No.: B12373962

As an investigational antiviral agent, the proper disposal of Ibuzatrelvir is paramount to ensure
environmental safety and regulatory compliance. This guide provides detailed procedures for
researchers, scientists, and drug development professionals to handle and dispose of
Ibuzatrelvir responsibly.

Ibuzatrelvir, also known as PF-07817883, is an orally bioavailable SARS-CoV-2 main protease
inhibitor.[1][2] According to the available Safety Data Sheet (SDS), Ibuzatrelvir is not classified
as a hazardous substance or mixture.[3] This classification is a key determinant for the
appropriate disposal pathway. While this simplifies disposal to some extent, it does not exempt
laboratories from adhering to established best practices for chemical and pharmaceutical waste
management.

Key Characteristics of lbuzatrelvir

For safe handling and disposal, it is essential to be aware of the fundamental properties of
Ibuzatrelvir.
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Property Value Source
Chemical Formula C21H30F3N505 [3114]
Molecular Weight 489.49 g/mol [3]
CAS Number 2755812-39-4 [3]
o Not a hazardous substance or
Hazard Classification ] [3]
mixture

Experimental Protocols for Disposal

The following step-by-step protocols are designed to guide laboratory personnel in the proper
disposal of Ibuzatrelvir. These procedures are based on general guidelines for non-hazardous
pharmaceutical waste and should be adapted to comply with institutional and local regulations.

Protocol 1: Disposal of Solid Ibuzatrelvir Waste

o Decontamination of Empty Containers: All empty containers that previously held Ibuzatrelvir
should be triple-rinsed with a suitable solvent (e.g., ethanol or methanol). The rinsate should
be collected and disposed of as chemical waste.

e Rendering the Compound Unusable: For residual amounts of solid Ibuzatrelvir, mix the
compound with an inert and non-appealing substance, such as cat litter, sand, or used coffee
grounds.[5][6][7] This step is a precautionary measure to deter accidental ingestion or
diversion.

o Packaging for Disposal: Place the mixture into a sealed, leak-proof container. A heavy-duty
plastic bag or a screw-cap container is recommended.[5][6]

o Labeling: Clearly label the container as "Non-Hazardous Laboratory Waste" and include the
name "lbuzatrelvir mixture."

» Final Disposal: Dispose of the sealed container in the regular laboratory trash, unless
institutional policy requires incineration for all chemical waste.

Protocol 2: Disposal of Ibuzatrelvir in Solution
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e Aqueous Solutions: Small quantities of aqueous solutions containing Ibuzatrelvir may be
permissible for drain disposal depending on local regulations. However, the preferred
method is to collect all agueous waste containing the compound.

e Organic Solvents: Solutions of Ibuzatrelvir in organic solvents must be collected in an
appropriate, labeled, and sealed waste container for hazardous chemical waste. Do not mix
incompatible solvents.

o Waste Collection: Collect all solutions in a designated waste container. The container should
be clearly labeled with the contents, including the name "lbuzatrelvir' and the solvent used.

e Arranging for Pickup: Follow your institution's established procedures for chemical waste
pickup and disposal, which typically involves incineration by a licensed waste management
vendor.

Decision-Making for lbuzatrelvir Disposal

The following flowchart illustrates the logical steps for determining the correct disposal path for
Ibuzatrelvir waste.
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Solid Waste Disposal
Place in a sealed, Label as "Non-Hazardous
leak-proof container Laboratory Waste'

Liquid Waste Disposal

Start: Ibuzatrelvir Waste Generated

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Ibuzatrelvir waste.

For investigational drugs like Ibuzatrelvir, it is also prudent to consider participation in drug
take-back programs if available, especially for unused or expired materials from clinical trials.[6]
[8] These programs offer a secure and environmentally sound method for the disposal of
pharmaceutical products. Always consult your institution's Environmental Health and Safety
(EHS) department for specific guidance and to ensure compliance with all applicable
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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